Cas no 16723-94-7 (Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro- (9CI))

• Product Name: Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro- (9CI)
• CAS No: 16723-94-7
• MF: C₁₄H₁₂Cl₂O₂
• MW: 283.149882316589
• CID: 157058
• PubChem ID: 264247
• Update Time: 2025-06-07

Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro- (9CI)
• 1,2-BIS(4-CHLOROPHENOXY)ETHANE
• 1-chloro-4-[2-(4-chlorophenoxy)ethoxy]benzene
• 1,2-bis-(4-chloro-phenoxy)-ethane
• 1,2-Bis-(4-chlor-phenoxy)-aethan
• AC1L6BGT
• AC1Q3RHN
• CTK4D2586
• Ethane,2-bis(p-chlorophenoxy)-
• HMS547J06
• Maybridge1_002140
• NSC99248
• p,p'-Dichlor-diphenoxy-1,2-aethan
• p,p'-Dichlordiphenoxy-1,2-ethan
• SureCN1345118
• Benzene,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro-
• 1,1'-[Ethane-1,2-diylbis(oxy)]bis(4-chlorobenzene)
• NSC-99248
• DTXSID70937298
• SCHEMBL1345118
• BTB 12345
• AMY40745
• 16723-94-7
• Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro-
• AKOS024334068
• Benzene, 1,1'-(1,2-ethanediylbis(oxy))bis(4-chloro-
• Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-chloro- (9CI)
• NSC 99248
• DB-191097

• MDL： MFCD00018646
• Inchi： 1S/C14H12Cl2O2/c15-11-1-5-13(6-2-11)17-9-10-18-14-7-3-12(16)4-8-14/h1-8H,9-10H2
• InChI Key： KXCSYFARFKNDBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCOC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 282.02156
• Monoisotopic Mass: 282.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.274
• Boiling Point: 403°Cat760mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.576
• PSA: 18.46
• LogP: 4.45120